Cas no 869942-09-6 (3-(Difluoromethyl)-5-(methylthio)-4h-1,2,4-triazol-4-amine)

• Product Name: 3-(Difluoromethyl)-5-(methylthio)-4h-1,2,4-triazol-4-amine
• CAS No: 869942-09-6
• MF: C₄H₆F₂N₄S
• MW: 180.179045200348
• MDL: MFCD04969127
• CID: 2952151
• PubChem ID: 7017452
• Update Time: 2025-05-19

3-(Difluoromethyl)-5-(methylthio)-4h-1,2,4-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 3-(二氟甲基)-5-(甲巯基)-4H-1,2,4-三唑-4-胺
• 3-(difluoromethyl)-5-(methylthio)-4h-1,2,4-triazol-4-amine
• 3-(difluoromethyl)-5-(methylsulfanyl)-4H-1,2,4-triazol-4-amine
• 3-(difluoromethyl)-5-methylsulfanyl-1,2,4-triazol-4-amine
• 3-Difluoromethyl-5-methylsulfanyl-[1,2,4]triazol-4-ylamine
• STK288927
• 4H-1,2,4-triazol-4-amine, 3-(difluoromethyl)-5-(methylthio)-
• 869942-09-6
• AKOS000307838
• CS-0303943
• 3-(difluoromethyl)-5-(methylsulfanyl)-1,2,4-triazol-4-amine
• H32455
• LJWSXFAXCIECMR-UHFFFAOYSA-N
• EN300-229325
• LS-05936
• ALBB-017963
• MFCD04969127
• 3-(Difluoromethyl)-5-(methylthio)-4h-1,2,4-triazol-4-amine

• MDL： MFCD04969127
• Inchi： 1S/C4H6F2N4S/c1-11-4-9-8-3(2(5)6)10(4)7/h2H,7H2,1H3
• InChI Key： LJWSXFAXCIECMR-UHFFFAOYSA-N
• SMILES： S(C)C1=NN=C(C(F)F)N1N

Computed Properties

• Exact Mass: 180.028
• Monoisotopic Mass: 180.028
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 82

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 335.1±52.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

3-(Difluoromethyl)-5-(methylthio)-4h-1,2,4-triazol-4-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 3-(Difluoromethyl)-5-(methylthio)-4h-1,2,4-triazol-4-amine

3-(Difluoromethyl)-5-(methylthio)-4h-1,2,4-triazol-4-amine: A Comprehensive Overview

The compound with CAS No. 869942-09-6, known as 3-(Difluoromethyl)-5-(methylthio)-4h-1,2,4-triazol-4-amine, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its unique structure, which incorporates a triazole ring system with substituted groups that confer distinct chemical properties. Recent studies have highlighted its potential applications in various industries, including pharmaceuticals and agrochemicals.

The triazole ring system in this compound is a key structural feature that contributes to its reactivity and stability. The presence of a difluoromethyl group at the 3-position and a methylthio group at the 5-position further enhances its functional versatility. These substituents not only influence the electronic properties of the molecule but also play a crucial role in determining its reactivity under different chemical conditions. Researchers have explored the use of this compound as an intermediate in the synthesis of more complex molecules, particularly in the development of novel agrochemicals.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 3-(Difluoromethyl)-5-(methylthio)-4h-1,2,4-triazol-4-amine. One notable approach involves the use of click chemistry principles, which allow for the rapid assembly of complex molecules with high precision. This method has significantly reduced the time and cost associated with traditional synthesis routes, making this compound more accessible for large-scale production.

In terms of applications, this compound has shown promise in the development of herbicides and fungicides. Its ability to inhibit key enzymatic pathways in plant pathogens has been extensively studied, with recent research demonstrating its efficacy against a wide range of agricultural pests. Moreover, its stability under various environmental conditions makes it an attractive candidate for use in sustainable agricultural practices.

The toxicological profile of 3-(Difluoromethyl)-5-(methylthio)-4h-1,2,4-triazol-4-amine has also been a focal point of recent investigations. Studies conducted under controlled laboratory conditions suggest that this compound exhibits low toxicity to non-target organisms when used at recommended application rates. However, further research is needed to fully understand its long-term environmental impact and potential risks to human health.

From a materials science perspective, this compound has been explored as a potential precursor for the development of advanced materials with tailored properties. Its ability to form stable complexes with metal ions has opened new avenues for its use in catalysis and sensor technology. Researchers are currently investigating its potential as a ligand in metalloorganic frameworks (MOFs), which could find applications in gas storage and separation.

In conclusion, 3-(Difluoromethyl)-5-(methylthio)-4h-1,2,4-triazol-4-amine (CAS No. 869942-09-6) is a versatile compound with a wide range of potential applications across multiple industries. Its unique chemical structure and functional groups make it an invaluable tool for researchers and developers seeking innovative solutions in organic synthesis and materials science. As ongoing research continues to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in advancing modern chemistry.